Cas no 39582-78-0 (6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester)
39582-78-0 structure
Product Name:6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
CAS No:39582-78-0
MF:C10H11NO2S
MW:209.26484131813
CID:1111936
PubChem ID:44604308
Update Time:2025-04-20
6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
- 39582-78-0
- DB-091542
- 5-carbethoxy-6-methylthieno[3,2-b]pyrrole
- SCHEMBL26442065
-
- Inchi: 1S/C10H11NO2S/c1-3-13-10(12)8-6(2)9-7(11-8)4-5-14-9/h4-5,11H,3H2,1-2H3
- InChI Key: OHOAQDPEPWTKOD-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C(C)=C(C(=O)OCC)N2
Computed Properties
- Exact Mass: 209.05104977g/mol
- Monoisotopic Mass: 209.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 70.3Ų
6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
39582-78-0 (6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk